Cas no 2680868-74-8 (benzyl N-(azetidin-3-yl)sulfamoylcarbamate)

• Product Name: benzyl N-(azetidin-3-yl)sulfamoylcarbamate
• CAS No: 2680868-74-8
• MF: C₁₁H₁₅N₃O₄S
• MW: 285.319501161575
• CID: 5636793
• PubChem ID: 165917315
• Update Time: 2025-06-23

benzyl N-(azetidin-3-yl)sulfamoylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680868-74-8
• benzyl N-[(azetidin-3-yl)sulfamoyl]carbamate
• EN300-28287031
• benzyl N-(azetidin-3-yl)sulfamoylcarbamate

• Inchi： 1S/C11H15N3O4S/c15-11(18-8-9-4-2-1-3-5-9)14-19(16,17)13-10-6-12-7-10/h1-5,10,12-13H,6-8H2,(H,14,15)
• InChI Key： APINLIDPKJCVKY-UHFFFAOYSA-N
• SMILES： S(NC(=O)OCC1C=CC=CC=1)(NC1CNC1)(=O)=O

Computed Properties

• Exact Mass: 285.07832714g/mol
• Monoisotopic Mass: 285.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 105Ų

Additional information on benzyl N-(azetidin-3-yl)sulfamoylcarbamate

Comprehensive Overview of Benzyl N-(azetidin-3-yl)sulfamoylcarbamate (CAS No. 2680868-74-8)

Benzyl N-(azetidin-3-yl)sulfamoylcarbamate (CAS No. 2680868-74-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, featuring a sulfamoyl carbamate moiety linked to an azetidine ring, is increasingly studied for its role in drug discovery and development. Researchers are particularly interested in its potential as a protease inhibitor or enzyme modulator, given its ability to interact with biological targets through hydrogen bonding and steric effects.

The molecular structure of benzyl N-(azetidin-3-yl)sulfamoylcarbamate includes a benzyl group, which enhances its lipophilicity, making it a candidate for improving drug delivery across cell membranes. This characteristic aligns with current trends in bioavailability optimization, a hot topic in medicinal chemistry. With the rise of AI-driven drug design and computational chemistry, this compound has been explored in virtual screening libraries, addressing common search queries like "sulfamoyl carbamate derivatives in drug discovery" or "azetidine-based bioactive molecules."

In synthetic chemistry, CAS No. 2680868-74-8 serves as an intermediate for constructing more complex pharmacophores. Its sulfamoyl carbamate functionality is pivotal for introducing sulfonamide-like features into target molecules, a strategy frequently searched in connection with antibiotic development or kinase inhibitors. The compound’s stability under physiological conditions also makes it relevant for prodrug design, another trending area in pharmaceutical sciences.

From an industrial perspective, benzyl N-(azetidin-3-yl)sulfamoylcarbamate is often discussed in forums focusing on green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce such scaffolds, responding to growing interest in "environmentally benign heterocycle synthesis." Additionally, its potential in peptide mimetics and protein-protein interaction inhibitors aligns with searches related to "next-generation therapeutic agents."

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis, addressing common questions about "quality control for sulfamoyl carbamates." Its spectral data is often shared in open-access databases, supporting the open science movement—a highly searched topic among academic and industrial chemists.

In summary, benzyl N-(azetidin-3-yl)sulfamoylcarbamate (CAS No. 2680868-74-8) represents a versatile building block with broad implications in drug development. Its intersection with trending themes like AI-aided molecular design, sustainable synthesis, and bioavailability enhancement ensures its continued relevance in scientific discourse and search engine queries.